6-Bromo-3-methyl-2,3,4,9-tetrahydro-1H-carbazole

• Molecular Formula: C13H14BrN
• Molecular Weight: 264.16 g/mol
• IUPAC Name: 6-bromo-3-methyl-2,3,4,9-tetrahydro-1H-carbazole
• InChI: InChI=1S/C13H14BrN/c1-8-2-4-12-10(6-8)11-7-9(14)3-5-13(11)15-12/h3,5,7-8,15H,2,4,6H2,1H3
• InChI Key: ROOYQDWBKVLILV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)C3=C(N2)C=CC(=C3)Br

Description

6-Bromo-3-methyl-2,3,4,9-tetrahydro-1H-carbazole is a useful research compound. Its molecular formula is C13H14BrN and its molecular weight is 264.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-methylcyclohexanone (5.47 mL, 44.6 mmol), cyclohexane (70 mL) and glacial acetic acid (50 mL) was added 4-bromophenylhydrazine hydrochloride (10.0 g, 44.6 mmol) and the reaction mixture was refluxed for 23 h under a nitrogen atmosphere. The cooled reaction mixture was filtered and the filtrate was evaporated. Diethyl ether was added and the mixture was washed with a saturated sodium bicarbonate solution and then water; the ether solution was dried and evaporated. The crude product was recrystallised from ethanol over an ice bath, filtered, washed with cold PS and dried in vacuo to afford 6-bromo-3-methyl-1,2,3,4-tetrahydrocarbazole (8.73 g, 33.1 mmol, 74%) as an off-white solid, mp 108–110° C.